5-Methyl 3-(3',4'-Dimethoxybenzyl)-1,4-Dihydro-2,6-dimethyl-5-(2'-trifluoromethyl)phenyl-3,5-pyridinedicarboxylate
CAS No.: 887407-05-8
Cat. No.: VC20755687
Molecular Formula: C26H26F3NO6
Molecular Weight: 505.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 887407-05-8 |
|---|---|
| Molecular Formula | C26H26F3NO6 |
| Molecular Weight | 505.5 g/mol |
| IUPAC Name | 5-O-[(3,4-dimethoxyphenyl)methyl] 3-O-methyl 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C26H26F3NO6/c1-14-21(24(31)35-5)23(17-8-6-7-9-18(17)26(27,28)29)22(15(2)30-14)25(32)36-13-16-10-11-19(33-3)20(12-16)34-4/h6-12,23,30H,13H2,1-5H3 |
| Standard InChI Key | VBLWRCROIDERDT-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC2=CC(=C(C=C2)OC)OC)C3=CC=CC=C3C(F)(F)F)C(=O)OC |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC2=CC(=C(C=C2)OC)OC)C3=CC=CC=C3C(F)(F)F)C(=O)OC |
5-Methyl 3-(3',4'-Dimethoxybenzyl)-1,4-Dihydro-2,6-dimethyl-5-(2'-trifluoromethyl)phenyl-3,5-pyridinedicarboxylate is a complex organic compound with a molecular formula of C26H26F3NO6 and a molecular weight of 505.48 g/mol . This compound is utilized in biochemical research, particularly in proteomics studies, and is available from reputable suppliers such as Santa Cruz Biotechnology.
Synthesis and Preparation
While specific synthesis protocols for this compound are not widely detailed in the available literature, it is likely prepared through multi-step organic synthesis involving the formation of the pyridine core, followed by the introduction of the dimethoxybenzyl and trifluoromethylphenyl groups. Such syntheses typically require careful control of reaction conditions to ensure high yields and purity.
Applications in Research
This compound is primarily used in proteomics research, where its unique structure may serve as a probe or reagent to study protein interactions or modifications. The trifluoromethyl group can enhance the compound's ability to interact with biological targets, while the dimethoxybenzyl group may provide a site for further modification or conjugation.
Research Findings and Potential
Despite the lack of extensive research findings specifically on this compound, its structural features suggest potential applications in drug discovery or biochemical assays. The trifluoromethyl group is known to enhance the bioavailability and stability of pharmaceutical compounds, making this compound an interesting candidate for further study.
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